Cas no 2305457-49-0 (Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-)

• Product Name: Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-
• CAS No: 2305457-49-0
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5378135
• Update Time: 2025-10-18

Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-

• Inchi： 1S/C11H9F2NO3/c1-2-10(15)14-5-6-3-9(13)7(11(16)17)4-8(6)12/h2-4H,1,5H2,(H,14,15)(H,16,17)
• InChI Key： PXPWATWCROJIFU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(CNC(=O)C=C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-

Benzoic Acid, 2,5-Difluoro-4-[[(1-Oxo-2-Propen-1-Yl)Amino]Methyl]-: A Comprehensive Overview

Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-, also known by its CAS number 2305457-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone with fluorine substituents at the 2 and 5 positions. The presence of a fluoro group at these positions imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The structure of this compound is further modified by the substitution at the 4-position with an amino methyl group that is connected to a propenoyl moiety. This functional group introduces additional complexity and reactivity to the molecule. The combination of these features makes Benzoic acid, 2,5-difluoro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]- a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Fluorine atoms are known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in drug development. In the case of Benzoic acid, 2,5-difluoro..., the fluorine substituents at positions 2 and 5 play a crucial role in modulating these properties. Additionally, the propenoyl amino methyl group at position 4 introduces a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Subsequent steps involve the formation of the amino methyl propenoyl group through nucleophilic substitution or coupling reactions. The overall synthesis pathway demonstrates the importance of stereochemical control and purification techniques in obtaining high-quality products.

In terms of applications, Benzoic acid, 2,5-difluoro... has shown promise in several areas. Its fluorinated aromatic ring makes it a potential candidate for use as an intermediate in pharmaceutical synthesis. For instance, derivatives of this compound have been explored as inhibitors of certain enzymes involved in disease pathways. Furthermore, its unique structure may also find applications in materials science, such as in the development of advanced polymers or electronic materials.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its properties and potential uses. For example, studies have employed computational methods to predict its stability and reactivity under various conditions. Experimental work has also been conducted to evaluate its interaction with biological systems, providing insights into its pharmacokinetic profile.

In conclusion, Benzoic acid, 2,5-difluoro..., CAS number 2305457-49-0, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in organic chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.